(4-Cyano-2-methylphenyl)methanesulfonyl chloride

• Molecular Formula: C9H8ClNO2S
• Molecular Weight: 229.68 g/mol
• IUPAC Name: (4-cyano-2-methylphenyl)methanesulfonyl chloride
• InChI: InChI=1S/C9H8ClNO2S/c1-7-4-8(5-11)2-3-9(7)6-14(10,12)13/h2-4H,6H2,1H3
• InChI Key: PKBKPOSGSFNGSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)CS(=O)(=O)Cl

Description

(4-Cyano-2-methylphenyl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a phenyl ring substituted with a methyl group at position 2 and a cyano group at position 2. The methanesulfonyl chloride (-SO₂Cl) moiety is attached to the benzylic carbon. This compound is a versatile reagent in organic synthesis, particularly for introducing sulfonyl groups into target molecules. However, steric hindrance from the 2-methyl substituent may modulate this effect .

Preparation Methods

The synthesis of (4-Cyano-2-methylphenyl)methanesulfonyl chloride typically involves the reaction of 4-cyano-2-methylphenol with methanesulfonyl chloride in the presence of a base such as pyridine . The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. Industrial production methods may involve the use of more efficient catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

(4-Cyano-2-methylphenyl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can react with nucleophiles such as amines and alcohols to form sulfonamide and sulfonate derivatives, respectively.

Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, although specific conditions and reagents are required for these transformations.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common reagents used in these reactions include bases like pyridine, catalysts such as palladium, and nucleophiles like amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

(4-Cyano-2-methylphenyl)methanesulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in the modification of biomolecules, such as proteins and nucleic acids, to study their functions and interactions.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of (4-Cyano-2-methylphenyl)methanesulfonyl chloride involves its reactivity as an electrophile. The sulfonyl chloride group is highly reactive towards nucleophiles, allowing it to form covalent bonds with various functional groups. This reactivity is exploited in the synthesis of sulfonamide and sulfonate derivatives, as well as in coupling reactions to form carbon-carbon bonds .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The reactivity and applications of sulfonyl chlorides are influenced by substituents on the aryl ring. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile
Methanesulfonyl chloride	N/A (aliphatic)	114.55	-SO₂Cl	Highly reactive; hydrolyzes rapidly with water/NaOH at RT
Benzenesulfonyl chloride	None (parent aryl)	176.62	-SO₂Cl	Moderate reactivity; requires reflux with NaOH for hydrolysis
p-Toluenesulfonyl chloride	-CH₃ (para)	190.65	-SO₂Cl	Lower reactivity due to electron-donating methyl group; needs prolonged NaOH treatment
(4-Fluoro-2-methylphenyl)methanesulfonyl chloride	-F (para), -CH₃ (ortho)	222.62 (calculated)	-SO₂Cl	Enhanced reactivity vs. p-toluenesulfonyl chloride due to electron-withdrawing F; steric hindrance from -CH₃
(4-Cyano-2-methylphenyl)methanesulfonyl chloride	-CN (para), -CH₃ (ortho)	229.70 (calculated)	-SO₂Cl	Predicted higher reactivity than fluoro analog (CN > F in EWG strength); steric effects may slow kinetics

Key Observations :

• Electron-Withdrawing Groups (EWGs): The cyano group in the target compound is a stronger EWG than fluorine or hydrogen, increasing electrophilicity at the sulfonyl chloride center. This should accelerate nucleophilic substitution (e.g., hydrolysis, reactions with amines) compared to p-toluenesulfonyl chloride.
• This dual effect (electronic vs. steric) complicates direct reactivity comparisons without experimental data.
• Stability : Compounds with EWGs like -CN are more susceptible to hydrolysis, necessitating careful storage (anhydrous conditions, inert atmosphere) compared to alkyl-substituted analogs .

Reactivity in Hydrolysis and Destruction Procedures

Sulfonyl chlorides are classified by their reactivity toward hydrolysis, which informs safe handling and disposal protocols:

Compound	Reactivity Class	Destruction Protocol (2.5 M NaOH)
Methanesulfonyl chloride	Highly reactive	Room temperature, immediate hydrolysis
Benzenesulfonyl chloride	Moderately reactive	Reflux for 1 hour
p-Toluenesulfonyl chloride	Less reactive	Stir for 24 hours at RT
(4-Fluoro-2-methylphenyl)methanesulfonyl chloride	Predicted moderately reactive	Likely requires reflux (inferred from EWG)
(4-Cyano-2-methylphenyl)methanesulfonyl chloride	Predicted highly reactive	Likely rapid hydrolysis at RT (caution: exothermic)

Safety Note: The target compound’s strong EWG suggests it may hydrolyze violently with water or bases. Procedures should mirror those for acetyl chloride or methanesulfonyl chloride (slow addition to NaOH with cooling) .

Biological Activity

(4-Cyano-2-methylphenyl)methanesulfonyl chloride is a sulfonyl chloride compound with significant potential in various biological applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound's molecular formula is C9H10ClN O2S, with a molecular weight of 227.7 g/mol. Its structure features a cyano group and a methanesulfonyl chloride moiety, which are critical for its reactivity and biological interactions.

Property	Value
Molecular Formula	C9H10ClN O2S
Molecular Weight	227.7 g/mol
IUPAC Name	(4-Cyano-2-methylphenyl)methanesulfonyl chloride

The biological activity of (4-Cyano-2-methylphenyl)methanesulfonyl chloride is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and other biomolecules. This reactivity allows it to modify specific amino acid residues, particularly serine, threonine, and cysteine, which can lead to changes in protein function and cellular signaling pathways.

1. Enzyme Inhibition

Research indicates that compounds similar to (4-Cyano-2-methylphenyl)methanesulfonyl chloride have been explored as enzyme inhibitors. For instance, sulfonamide derivatives exhibit selective inhibition of cyclooxygenase (COX) enzymes, which are involved in inflammatory processes. The structural characteristics of (4-Cyano-2-methylphenyl)methanesulfonyl chloride suggest potential as a COX inhibitor due to its sulfonyl group.

2. Anticancer Activity

Studies have shown that sulfonamide-based compounds can induce apoptosis in cancer cells and inhibit tumor growth. For example, related compounds have demonstrated the ability to inhibit the VEGFR-2 kinase, which plays a crucial role in angiogenesis and tumor progression. The IC50 values for these compounds have been reported as low as 1.46 µM, indicating significant potency against cancer cell lines.

3. Anti-inflammatory Properties

The anti-inflammatory potential of sulfonamide derivatives has been well-documented. Compounds exhibiting similar structures have been shown to modulate inflammatory pathways by inhibiting NF-κB/AP-1 signaling, which is critical in the inflammatory response.

Case Studies

Several studies highlight the biological activity of related compounds:

• Study on COX Inhibition : A series of sulfonamide derivatives were synthesized and evaluated for their COX-1 and COX-2 inhibitory activities. The most potent compounds showed IC50 values below 10 µM for COX-2 inhibition while maintaining selectivity over COX-1 .
• Anticancer Research : In vitro studies demonstrated that specific sulfonamide derivatives could significantly reduce the viability of colorectal carcinoma cells, with some exhibiting over 50% inhibition at concentrations less than 5 µM .